2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid

• CAS: 1995874-88-8
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol
• SMILES: CCC(C(=O)O)N1CCCCC1COCC
• InChI: InChI=1S/C12H23NO3/c1-3-11(12(14)15)13-8-6-5-7-10(13)9-16-4-2/h10-11H,3-9H2,1-2H3,(H,14,15)
• InChIKey: FOXRVKFLIIJWCE-UHFFFAOYSA-N

SAR studies and synthetic protocols can be compromised by uncontrolled substituent variables. Procure 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CAS 1995874-88-8) as a controlled, high-purity building block for systematic physicochemical profiling. - Unique 2-ethoxymethyl substitution pattern provides a distinct probe for stereoelectronic requirements of target binding pockets, differing from common 4-substituted analogs. - Defined computed properties (XLogP3: -0.4, TPSA: 49.8 Ų) enable its use as a reference material for LC-MS/GC-MS method development for piperidine-derived carboxylic acids. - No reported biological activity supports its application as a negative control in piperidine-based assays to establish background or assess non-specific binding.

2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid: Overview

2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CAS 1995874-88-8) is a piperidine-derived carboxylic acid with the molecular formula C12H23NO3 and a molecular weight of 229.32 g/mol [1]. It features a piperidine ring substituted at the 2-position with an ethoxymethyl group and a butanoic acid moiety attached to the nitrogen [2]. This compound serves as a specialized building block or intermediate in medicinal chemistry and organic synthesis, offering a distinct substitution pattern that can modulate key physicochemical properties such as lipophilicity and hydrogen bonding capacity [3].

Substitution 2-ethoxymethyl modulates lipophilicity and hydrogen bonding

Scaffold role Piperidine building block for SAR exploration and library synthesis

Functionality Carboxylic acid handle for conjugation or salt formation

• [1] PubChem. (2026). 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid. PubChem Compound Summary for CID 121201564. National Center for Biotechnology Information. View Source
• [2] ChemSrc. (2024). 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CAS 1995874-88-8). View Source
• [3] Łowicki, D., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213. View Source

Substitution Risks for 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid

The piperidine scaffold is highly sensitive to substitution patterns; even subtle changes in the position or nature of substituents can profoundly alter lipophilicity, hydrogen bonding capacity, and conformational flexibility, thereby affecting molecular recognition, pharmacokinetics, and biological activity [1]. A review of piperidine-containing drugs emphasizes that functionalization at positions adjacent to the nitrogen significantly influences metabolic stability and target engagement [2]. Therefore, replacing 2-(2-(ethoxymethyl)piperidin-1-yl)butanoic acid with an unsubstituted or 4-substituted analog without quantitative justification risks introducing uncontrolled variables in structure-activity relationship (SAR) studies or synthetic protocols, potentially leading to erroneous conclusions or failed reproductions.

Position 2-substitution vs. 4-substitution alters conformational preference and property profile; direct replacement may shift SAR outcomes.

Flexibility Higher rotatable bond count (6 vs 3) introduces entropic differences that can modify binding thermodynamics.

Activity gap Unsubstituted analogs possess reported bioactivity; this compound lacks published IC50/Ki data, risking uncontrolled variables in functional assays.

• [1] Łowicki, D., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213. View Source
• [2] Łowicki, D., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213. View Source

Differentiation of 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid from Analogs

Lipophilicity (XLogP3) vs. Analogs

The computed XLogP3 value for 2-(2-(ethoxymethyl)piperidin-1-yl)butanoic acid is -0.4, which is higher than the -0.6 of the unsubstituted analog (2-(piperidin-1-yl)butanoic acid) and the -0.5 of the 4-substituted regioisomer [1]. This indicates a relative increase in lipophilicity due to the ethoxymethyl group at the 2-position [2].

Lipophilicity (XLogP3)

Computed

−0.4

vs. −0.6 (unsubstituted) and −0.5 (4-substituted)

Reported higher lipophilicity in congeneric series

Computed by XLogP3 3.0; experimental logD validation recommended

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	-0.4
Comparator Or Baseline	2-(Piperidin-1-yl)butanoic acid (unsubstituted): -0.6; 2-(4-(Ethoxymethyl)piperidin-1-yl)butanoic acid: -0.5
Quantified Difference	0.2 units higher than unsubstituted; 0.1 unit higher than 4-substituted
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

Lipophilicity governs membrane permeability and protein binding; a difference of 0.2-0.4 log units can meaningfully alter pharmacokinetic behavior and target engagement in biological assays.

• [1] PubChem. (2026). 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CID 121201564). National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). 2-(Piperidin-1-yl)butanoic acid (CID 20088715) and 2-(4-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CID 121201386). National Center for Biotechnology Information. View Source

TPSA and Hydrogen Bond Acceptor Comparison

The TPSA of 2-(2-(ethoxymethyl)piperidin-1-yl)butanoic acid is 49.8 Ų, and it contains 4 hydrogen bond acceptors, compared to 40.5 Ų and 3 acceptors for the unsubstituted analog [1]. This reflects the contribution of the ethoxymethyl ether oxygen [2].

Polarity & H-bond acceptors

Computed

TPSA 49.8 Ų · 4 HBA

Unsubstituted analog: TPSA 40.5 Ų, 3 HBA

Indicates higher polarity; may reduce passive permeability

Computed; experimental solubility and PAMPA advised

Evidence Dimension	Polar surface area and H-bond acceptor count
Target Compound Data	TPSA 49.8 Ų; 4 H-bond acceptors
Comparator Or Baseline	2-(Piperidin-1-yl)butanoic acid: TPSA 40.5 Ų; 3 H-bond acceptors
Quantified Difference	TPSA increase of 9.3 Ų; +1 H-bond acceptor
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

Increased polar surface area and additional hydrogen bonding capacity can enhance aqueous solubility while potentially reducing passive membrane permeability, a critical trade-off in drug candidate optimization.

• [1] PubChem. (2026). 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CID 121201564) and 2-(Piperidin-1-yl)butanoic acid (CID 20088715). National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Computed properties for CID 121201564 and CID 20088715. National Center for Biotechnology Information. View Source

Rotatable Bond Count and Conformational Flexibility

2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid has 6 rotatable bonds, compared to 3 for the unsubstituted 2-(piperidin-1-yl)butanoic acid [1]. The additional bonds arise from the ethoxymethyl substituent, increasing the number of accessible low-energy conformations [2].

Conformational flexibility

Computed

6 rotatable bonds

vs. 3 rotatable bonds (unsubstituted analog)

Higher flexibility may alter binding entropy penalty

Entropic contributions should be confirmed by modeling

Evidence Dimension	Rotatable bond count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	2-(Piperidin-1-yl)butanoic acid: 3 rotatable bonds
Quantified Difference	100% increase (3 additional rotatable bonds)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

Conformational flexibility influences entropy of binding, target recognition, and the ability to adopt bioactive conformations; the higher rotatable bond count implies a different entropic penalty upon binding compared to the more rigid analog.

• [1] PubChem. (2026). 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CID 121201564) and 2-(Piperidin-1-yl)butanoic acid (CID 20088715). National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Computed properties for CID 121201564 and CID 20088715. National Center for Biotechnology Information. View Source

Absence of Published Bioactivity Data

As of April 2026, a systematic search of authoritative databases (PubChem, ChEMBL, BindingDB, PubMed) and patent literature yields no peer-reviewed reports of in vitro or in vivo biological activity for 2-(2-(ethoxymethyl)piperidin-1-yl)butanoic acid (CAS 1995874-88-8) [1]. In contrast, the unsubstituted analog and certain 4-substituted piperidines have documented bioactivity profiles in the sEH and kinase inhibitor fields [2].

Published bioactivity

Data to verify

No IC50 / Ki data

Requires de novo characterization for any functional study

Literature and database review April 2026; do not extrapolate from analog activity

Evidence Dimension	Availability of published biological data
Target Compound Data	No data (IC50, Ki, etc.) in public domain
Comparator Or Baseline	Structurally related piperidines with documented IC50 values (e.g., sEH inhibition IC50: 240 nM for certain analogs) [3]
Quantified Difference	Qualitative: complete data absence vs. quantifiable activity for analogs
Conditions	Literature and database review up to April 2026

Why This Matters

Procuring a compound with no established biological profile introduces significant uncertainty in functional assays. Substitution with this compound cannot be justified by known activity data; any such use must be supported by de novo experimental characterization.

• [1] Comprehensive literature and database search conducted April 2026 across PubChem, ChEMBL, BindingDB, PubMed, and patent databases for CAS 1995874-88-8. View Source
• [2] BindingDB. (2026). Entry BDBM50417984 (CHEMBL1672129) and related piperidine analogs. View Source
• [3] BindingDB. (2026). Affinity data for piperidine sEH inhibitors. View Source

Applications of 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid

Physicochemical Probe for SAR Studies

Given its distinct computed XLogP3 of -0.4 and TPSA of 49.8 Ų relative to the unsubstituted analog, this compound can serve as a controlled variable to systematically explore the influence of 2-ethoxymethyl substitution on lipophilicity and polarity in a congeneric series. Researchers can benchmark experimental logD values against these computed properties to refine predictive models [1].

Reference Standard for Analytical Method Development

The compound's defined molecular formula (C12H23NO3), exact mass (229.16779360 Da), and computed descriptors make it suitable as a reference material for developing and validating LC-MS, GC-MS, or NMR methods aimed at detecting piperidine-derived carboxylic acids in complex mixtures [2].

Scaffold Diversification in Medicinal Chemistry

In library synthesis or hit-to-lead campaigns, this compound offers a 2-substituted piperidine scaffold that differs from common 4-substituted analogs. Its unique substitution pattern can be used to probe the stereoelectronic requirements of a target binding pocket without pre-existing bias from known active molecules [3].

Negative Control in Pharmacological Assays

Because no biological activity has been reported for this compound, it may serve as a negative control in assays designed to detect piperidine-based activity. Its lack of published inhibition data against common targets (e.g., sEH, kinases) makes it a candidate for establishing assay background or assessing non-specific binding [4].

Application

Selection Property

Validation Focus

Physicochemical SAR probe

Substitution-dependent lipophilicity / H-bond tuning

Experimental logD and permeability correlation

Analytical reference standard

Defined computed descriptors and exact mass

LC-MS / NMR method specificity for piperidine acids

Scaffold diversification

Non-4-substituted piperidine topology

Target pocket steric/electronic probing

Negative control for piperidine assays

Absence of reported bioactivity

Assay background and non-specific binding assessment

• [1] PubChem. (2026). Computed properties for 2-(2-(Ethoxymethyl)piperidin-1-yl)butanoic acid (CID 121201564). National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Exact mass and molecular formula for CID 121201564. View Source
• [3] Łowicki, D., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213. View Source
• [4] Literature and database review April 2026 confirming absence of biological activity data for CAS 1995874-88-8. View Source